N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide
Overview
Description
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide, also known as TBN-TFM, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. TBN-TFM is a sulfonamide derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins in the body. N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has also been shown to inhibit the activity of certain kinases, which are involved in various cellular processes, including cell growth and division.
Biochemical and Physiological Effects:
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the inhibition of kinase activity, and the induction of apoptosis, or programmed cell death. N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has also been shown to have anti-inflammatory and anti-tumor effects in animal studies.
Advantages and Limitations for Lab Experiments
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has several advantages and limitations for laboratory experiments. One advantage is its high purity, which allows for accurate and reproducible results. N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide is also stable under various conditions, making it suitable for use in a wide range of experiments. However, N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide can be expensive to synthesize, and its mechanism of action is not fully understood, which can make it challenging to interpret results.
Future Directions
There are many future directions for research on N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide, including the development of new synthesis methods to improve yield and purity, the investigation of its mechanism of action, and the exploration of its potential applications in various scientific research areas. N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has already shown promise as a potential drug candidate for the treatment of cancer and other diseases, and further research could lead to the development of new therapies and treatments. Additionally, N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide could be studied for its potential applications in materials science, such as the development of new coatings and polymers.
Scientific Research Applications
N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been studied for its potential applications in various scientific research areas, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In organic synthesis, N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been used as a reagent for various reactions, including the synthesis of sulfonamides and other organic compounds. In materials science, N-(tert-butyl)-4-(trifluoromethoxy)benzenesulfonamide has been studied for its potential applications in the development of new materials, such as polymers and coatings.
properties
IUPAC Name |
N-tert-butyl-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F3NO3S/c1-10(2,3)15-19(16,17)9-6-4-8(5-7-9)18-11(12,13)14/h4-7,15H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMXRIWQVWHHUMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F3NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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